Cas no 123334-08-7 (Uridine 5'-(trihydrogendiphosphate), trisodium salt, hydrate (9CI))

• Product Name: Uridine 5'-(trihydrogendiphosphate), trisodium salt, hydrate (9CI)
• CAS No: 123334-08-7
• MF: C₉H₁₇N₂NaO₁₃P₂
• MW: 446.174175977707
• CID: 104193
• Update Time: 2022-09-23

Uridine 5'-(trihydrogendiphosphate), trisodium salt, hydrate (9CI) Chemical and Physical Properties

Names and Identifiers

• Uridine 5'-(trihydrogendiphosphate), trisodium salt, hydrate (9CI)
• Uridine 5-diphosphate trisodium salt hydrate
• URIDINE 5'-DIPHOSPHATE TRISODIUM SALT
• uridine 5'-diphosphate, trisodium salt hydrate
• Uridine 5μ-diphosphate hydrate trisodium salt
• Uridine 5'-diphosphate, tirsodium salt
• 5'-UDP·Na3
• Diquafosol Impurity 27

• Inchi： 1S/C9H14N2O12P2.Na.H2O.H/c12-5-1-2-11(9(15)10-5)8-7(14)6(13)4(22-8)3-21-25(19,20)23-24(16,17)18;;;/h1-2,4,6-8,13-14H,3H2,(H,19,20)(H,10,12,15)(H2,16,17,18);;1H2;/t4-,6-,7-,8-;;;/m1.../s1
• SMILES： O[C@@H]1[C@@H]([C@@H](COP(O)(=O)OP(O)(O)=O)O[C@H]1N1C=CC(=O)NC1=O)O.[NaH].O

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.9

Experimental Properties

• Color/Form: Not determined
• Melting Point: 195 °C (dec.)(lit.)
• Solubility: Not determined

Uridine 5'-(trihydrogendiphosphate), trisodium salt, hydrate (9CI) Security Information

• Hazard Category Code： 23/24/25-36/37/38
• Safety Instruction： 22-26-36-45
• Hazardous Material Identification：